Cas no 474650-43-6 (potassium 2-amino-4-(trifluoromethyl)benzene-1-sulfonate)

• Product Name: potassium 2-amino-4-(trifluoromethyl)benzene-1-sulfonate
• CAS No: 474650-43-6
• MF: C₇H₅F₃KNO₃S
• MW: 279.278012037277
• CID: 3049153
• PubChem ID: 23667421
• Update Time: 2025-10-29

potassium 2-amino-4-(trifluoromethyl)benzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Potassium 2-amino-4-(trifluoromethyl)benzenesulfonate
• potassium 2-amino-4-(trifluoromethyl)benzene-1-sulfonate
• F0848-0191
• AKOS002387565
• CS-0365038
• MFCD03087879
• potassium;2-amino-4-(trifluoromethyl)benzenesulfonate
• 474650-43-6

• Inchi： 1S/C7H6F3NO3S.K/c8-7(9,10)4-1-2-6(5(11)3-4)15(12,13)14;/h1-3H,11H2,(H,12,13,14);/q;+1/p-1
• InChI Key： WYMOHQNFYAQMBE-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC(C(F)(F)F)=CC=1N)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 278.95793017Da
• Monoisotopic Mass: 278.95793017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6Ų

Additional information on potassium 2-amino-4-(trifluoromethyl)benzene-1-sulfonate

Comprehensive Overview of Potassium 2-Amino-4-(trifluoromethyl)benzene-1-sulfonate (CAS No. 474650-43-6)

Potassium 2-amino-4-(trifluoromethyl)benzene-1-sulfonate (CAS No. 474650-43-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a trifluoromethyl group and a sulfonate moiety, makes it a valuable building block for designing bioactive molecules. The potassium salt form enhances its solubility and stability, which is critical for industrial applications.

In recent years, the demand for fluorinated compounds like potassium 2-amino-4-(trifluoromethyl)benzene-1-sulfonate has surged due to their role in drug discovery and material science. Researchers are particularly interested in its potential for creating high-performance polymers and electronic materials, aligning with trends in sustainable chemistry and green synthesis. The compound’s CAS No. 474650-43-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed applications of potassium 2-amino-4-(trifluoromethyl)benzene-1-sulfonate is its use in photoacid generators (PAGs), which are essential for photolithography in semiconductor manufacturing. This ties into the global focus on microchip production and nanotechnology, addressing common queries about materials driving tech innovation. Additionally, its amino and sulfonate functional groups enable versatile reactivity, making it a candidate for catalysis and ligand design.

From an environmental perspective, the compound’s fluorine content raises questions about biodegradability and eco-friendly alternatives, a hot topic in regulatory and academic circles. However, its efficient synthesis routes and low waste generation position it favorably in green chemistry discussions. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, ensuring compliance with industry standards.

In summary, potassium 2-amino-4-(trifluoromethyl)benzene-1-sulfonate (CAS No. 474650-43-6) is a multifaceted compound bridging pharmaceuticals, electronics, and sustainable chemistry. Its keyword-rich profile—trifluoromethylbenzene derivatives, sulfonate salts, and potassium-based intermediates—makes it a recurring subject in scientific literature and patent filings, underscoring its industrial and academic significance.